Cas no 16127-99-4 (3,17-Di-Ac-(15alpha,16alpha,17beta)-Estra-1,3,5(10)-triene-3,15,16,17-tetrol)

3,17-Di-Ac-(15alpha,16alpha,17beta)-Estra-1,3,5(10)-triene-3,15,16,17-tetrol structure
16127-99-4 structure
Product name:3,17-Di-Ac-(15alpha,16alpha,17beta)-Estra-1,3,5(10)-triene-3,15,16,17-tetrol
CAS No:16127-99-4
MF:C22H28O6
MW:388.454127311707
CID:2073942
PubChem ID:27125

3,17-Di-Ac-(15alpha,16alpha,17beta)-Estra-1,3,5(10)-triene-3,15,16,17-tetrol Chemical and Physical Properties

Names and Identifiers

    • 3,17-Di-Ac-(15alpha,16alpha,17beta)-Estra-1,3,5(10)-triene-3,15,16,17-tetrol
    • 3,17β-diacetoxyestra-1,3,5(10)-triene-15α,16α-diol
    • 3,15alpha,16alpha,17beta-tetrahydroxyestra-1,3,5(10)-triene
    • FE22814
    • Estra-1,3,5(10)-triene-3,15,16,17-tetrol, (15alpha,16alpha,17beta)-
    • estell
    • DB12235
    • ESTETROL [WHO-DD]
    • GTPL11591
    • E-4
    • DTXCID4087379
    • SCHEMBL145580
    • estra-1,3,5(10)-triene-3,15alpha,16alpha,17beta-tetrol
    • (14beta,15alpha,16alpha,17alpha)-Estra-1,3,5(10)-Triene-3,15,16,17-Tetrol
    • BDBM158505
    • (8R,9S,13S,14S,15R,16R,17R)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,15,16,17-tetrol
    • US9034854, E4
    • BRD-K75445017-001-01-1
    • Drovelis (EMA); ; estetrol monohydrate + drospirenone
    • HY-15731
    • CS-0008552
    • NS00070000
    • E4
    • ESTETROL HYDRATE
    • D11513
    • Nextstellis (US); estetrol monohydrate + drospirenone
    • (15alpha,16alpha,17beta)-estra-1(10),2,4-triene-3,15,16,17-tetrol
    • estetrol monohydrate
    • (1S,10R,11S,12R,13R,14R,15S)-15-methyltetracyclo(8.7.0.02,?.011,1?)heptadeca-2,4,6-triene-5,12,13,14-tetrol
    • AJIPIJNNOJSSQC-NYLIRDPKSA-N
    • estra-1(10),2,4-triene-3,15alpha,16alpha,17beta-tetrol
    • 840-340-4
    • Estra-1,3,5(10)-triene-3,15 alpha,16alpha,17beta-tetrol
    • AT27982
    • NCGC00345819-03
    • (15?,16?,17?)-Estra-1,3,5(10)-triene-3,15,16,17-tetrol;Estra-1,3,5(10)-triene-3,15?,16?,17?-tetrol;15?-Hydroxyestriol
    • 15.alpha.-hydroxyestriol
    • 844-239-6
    • (8R,9S,13S,14S,15R,16R,17R)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta(a)phenanthrene-3,15,16,17-tetrol
    • Estetrol, >=98% (HPLC)
    • Estetrol [USAN]
    • CHEMBL1230314
    • SMR004701329
    • 15183-37-6
    • Donesta
    • ESTETROL (E4)
    • 15alpha-hydroxyestriol
    • (1S,10R,11S,12R,13R,14R,15S)-15-methyltetracyclo[8.7.0.02,?.011,1?]heptadeca-2,4,6-triene-5,12,13,14-tetrol
    • 15 alpha-hydroxyestriol
    • estetrolum
    • 15-alpha-Hydroxy-Estriol
    • C22548
    • Lydisilka (EMA);; estetrol monohydrate + drospirenone
    • 15 alpha Hydroxyestriol
    • UNII-ENB39R14VF
    • ESTRA-1,3,5(10)-TRIENE-3,15.ALPHA.,16.ALPHA.,17.BETA.-TETROL
    • ESTETROL
    • 16127-99-4
    • Q5401078
    • ESTETROL [ORANGE BOOK]
    • 15 alpha Hydroxy Estriol
    • 1,3,5(10)-estratrien-3,15alpha,16alpha,17beta-tetrol
    • Estetrol (anhydrous)
    • ESTETROL [INN]
    • DTXSID50164888
    • (8R,9S,13S,14S,15R,16R,17R)-13-methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-3,15,16,17-tetraol
    • ENB39R14VF
    • WHO 10439
    • oestetrol
    • AKOS030254521
    • Drovelis (EMA);; estetrol monohydrate + drospirenone
    • Nextstellis (US); estetrol monohydrate + drospirenone
    • CHEBI:142773
    • Estetrol (USAN)
    • 4OH
    • ESTRA-1,3,5(10)-TRIENE-3,15,16,17-TETROL, (15.ALPHA.,16.ALPHA.,17.BETA.)-
    • Estetrol (hydrous)
    • ESTETROL (ANHYDROUS) [USAN]
    • DA-53011
    • Lydisilka (EMA); ; estetrol monohydrate + drospirenone
    • EX-A7107
    • MLS006010253
    • Estetrol anhydrous
    • Inchi: InChI=1S/C22H28O6/c1-11(23)27-14-5-7-15-13(10-14)4-6-17-16(15)8-9-22(3)18(17)19(25)20(26)21(22)28-12(2)24/h5,7,10,16-21,25-26H,4,6,8-9H2,1-3H3
    • InChI Key: JCBSFUFZMPRJJS-UHFFFAOYSA-N
    • SMILES: CC(=O)OC1C(O)C(O)C2C3CCc4cc(OC(C)=O)ccc4C3CCC12C

Computed Properties

  • Exact Mass: 304.16745924Da
  • Monoisotopic Mass: 304.16745924Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.9Ų
  • XLogP3: 1.5

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